Cas no 2228311-47-3 (2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228311-47-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6369248
• PubChem ID: 165615301
• Update Time: 2025-07-19

2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1816162
• 2228311-47-3

• Inchi： 1S/C10H13NO3/c1-6-4-7(11-14-6)10(8(12)13)5-9(10,2)3/h4H,5H2,1-3H3,(H,12,13)
• InChI Key： HDIPESYOHYXFMG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)ON=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2228311-47-3)

Recent studies on 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2228311-47-3) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique cyclopropane and oxazole moieties, has garnered attention in medicinal chemistry due to its structural versatility and potential pharmacological applications. The latest research focuses on its role in the development of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a precursor in the synthesis of selective COX-2 inhibitors. The researchers demonstrated that derivatives of 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid exhibited significant anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential for further development as a therapeutic agent.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters, examined the compound's application in the design of GABA_A receptor modulators. The research team synthesized a series of analogs and evaluated their anxiolytic and sedative properties in rodent models. The results indicated that certain derivatives of 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid could selectively enhance GABAergic neurotransmission, offering a promising avenue for the treatment of anxiety disorders without the side effects associated with benzodiazepines.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2,2-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route that significantly reduces production costs and environmental impact. This innovation is expected to facilitate broader research and commercialization efforts.

Looking ahead, the compound's unique structural features and demonstrated bioactivity position it as a valuable scaffold for drug discovery. Ongoing research is exploring its applications in targeting protein-protein interactions and epigenetic modifiers, with preliminary data suggesting promising outcomes. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.